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Abstract
Edelinontrine, also known as PF-04447943, is a potent and selective inhibitor of the

phosphodiesterase 9A (PDE9A) enzyme.[1] By elevating cyclic guanosine monophosphate

(cGMP) levels in the brain, Edelinontrine has demonstrated potential therapeutic effects in

preclinical models of cognitive disorders. This technical guide provides a comprehensive

overview of Edelinontrine's chemical structure, physicochemical properties, mechanism of

action, and relevant experimental methodologies.

Chemical Structure and Identity
Edelinontrine is a complex heterocyclic molecule with the systematic IUPAC name 6-

((3S,4S)-4-Methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl)-1-(tetrahydro-2H-pyran-4-yl)-1,5-

dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one.[1]

Table 1: Chemical Identifiers for Edelinontrine
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Identifier Value Reference

IUPAC Name

6-((3S,4S)-4-Methyl-1-

(pyrimidin-2-

ylmethyl)pyrrolidin-3-yl)-1-

(tetrahydro-2H-pyran-4-yl)-1,5-

dihydro-4H-pyrazolo[3,4-

d]pyrimidin-4-one

[1]

Molecular Formula C20H25N7O2 [1][2]

SMILES

C[C@@H]1CN(C[C@H]1C2=

NC3=C(C=NN3C4CCOCC4)C(

=O)N2)CC5=NC=CC=N5

CAS Number 1082744-20-4

Synonyms
PF-04447943, PF-4447943,

PF04447943

Physicochemical Properties
A summary of the key physicochemical properties of Edelinontrine is presented in Table 2.

These properties are crucial for its absorption, distribution, metabolism, and excretion (ADME)

profile.

Table 2: Physicochemical Properties of Edelinontrine

Property Value Reference

Molecular Weight 395.47 g/mol

AlogP 1.50

Appearance Solid powder

Solubility Soluble in DMSO.

Storage Store at -20°C for long-term.
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Mechanism of Action and Signaling Pathway
Edelinontrine exerts its pharmacological effects through the selective inhibition of PDE9A.

This enzyme is responsible for the degradation of cGMP, a crucial second messenger in

various signaling pathways. By inhibiting PDE9A, Edelinontrine leads to an accumulation of

cGMP, which in turn activates protein kinase G (PKG) and modulates downstream cellular

processes. This is particularly relevant in neuronal cells where the cGMP pathway is implicated

in synaptic plasticity, a fundamental process for learning and memory.

The proposed signaling pathway for Edelinontrine's action is depicted in the following

diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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